rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid
Overview
Description
Rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid, also known as DMP-2, is an organic compound that is used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, and can be synthesized using a variety of methods.
Scientific Research Applications
Rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid is used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of a variety of compounds, including drugs and hormones. It has also been used in the study of enzyme kinetics, cell signaling, and protein-protein interactions. Additionally, rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid has been used to study the structure and function of membrane proteins.
Mechanism of Action
Rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid binds to specific receptors in the cell membrane, which causes a conformational change in the receptor. This conformational change activates a cascade of reactions within the cell, which leads to the desired biochemical or physiological response.
Biochemical and Physiological Effects
rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, including proteases, phosphatases, and kinases. Additionally, it has been shown to affect the expression of certain genes, as well as the production of certain proteins. Furthermore, it has been shown to affect cell signaling, cell proliferation, and cell death.
Advantages and Limitations for Lab Experiments
One of the advantages of using rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid in lab experiments is that it is relatively easy to synthesize. Additionally, it has a wide range of biochemical and physiological effects, which makes it useful for studying a variety of compounds. However, one of the limitations of using rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid is that it can be difficult to control the concentration of the compound in the experiment, as it can be degraded by certain enzymes.
Future Directions
Future research involving rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid could focus on further elucidating its mechanism of action, as well as exploring its potential applications in drug development and disease treatment. Additionally, further research could be conducted to study the effects of rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid on other biochemical and physiological processes, such as cell metabolism and immune response. Finally, further research could be conducted to explore the potential for rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid to be used as a tool for drug delivery.
Synthesis Methods
Rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid can be synthesized using several different methods. The most common method is by reacting 2,6-dimethylpiperidine-4-carboxylic acid with 4-chlorobutyl bromide in the presence of sodium hydroxide and a base such as pyridine or triethylamine. The reaction yields a mixture of racemic and meso forms of rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid. This method has been used in a variety of scientific research applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4,6-trimethylpyridine", "ethyl acetoacetate", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "diethyl ether", "pentane" ], "Reaction": [ "Step 1: Alkylation of 2,4,6-trimethylpyridine with methyl iodide in the presence of sodium hydroxide to form 2,4,6-trimethylpyridine-3-methyl iodide.", "Step 2: Condensation of 2,4,6-trimethylpyridine-3-methyl iodide with ethyl acetoacetate in the presence of sodium hydroxide to form 2,4,6-trimethyl-3-(1-oxoethyl)pyridine.", "Step 3: Reduction of 2,4,6-trimethyl-3-(1-oxoethyl)pyridine with sodium borohydride in the presence of hydrochloric acid to form rac-(2R,4S,6R)-4,6-dimethylpiperidine.", "Step 4: Oxidation of rac-(2R,4S,6R)-4,6-dimethylpiperidine with sodium hypochlorite in the presence of sodium bicarbonate to form rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid.", "Step 5: Purification of rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid by recrystallization from water and diethyl ether, followed by drying under vacuum.", "Step 6: Formation of racemic mixture by mixing equal amounts of (2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid and (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylic acid." ] } | |
CAS RN |
1807941-47-4 |
Product Name |
rac-(2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylic acid |
Molecular Formula |
C8H15NO2 |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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